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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium molybdate
dihydrate (Na₂MoO₄·2H₂O) in organic solvents. Due to a notable gap in readily available,

quantitative data for a wide range of pure organic solvents, this document summarizes existing

information and provides a general experimental framework for determining solubility in the

laboratory. This guide is intended to be a valuable resource for scientists and researchers

working with sodium molybdate dihydrate in non-aqueous systems.

Overview of Solubility Characteristics
Sodium molybdate dihydrate, an inorganic salt, is well-known for its high solubility in water.[1]

Its solubility in organic solvents, however, is generally very low.[2] This is attributed to the high

lattice energy of the salt and the large difference in polarity between the ionic solute and most

non-aqueous solvents. While many sources qualitatively describe it as "insoluble" in solvents

like acetone, ethanol, and dimethyl sulfoxide (DMSO), some quantitative data exists for specific

solvent mixtures, particularly with water.[2][3][4][5]

Quantitative Solubility Data
The available quantitative data on the solubility of sodium molybdate dihydrate in organic

and aqueous-organic solvent systems is limited. The following table summarizes the key

findings from the literature. It is important to note that the solubility in pure organic solvents is

expected to be significantly lower than in aqueous mixtures.
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Solvent System Temperature (°C) Solubility

Water 0 560 g/L[6]

Water 20 840 g/L[7]

Water 25 760 g/L (76 g/100 cm³)[8][9]

Water 100 840 g/100 mL[2][10][11]

Water 100 1150 g/L[6]

5% (v/v) Ethanol in Water 27 256 g/L[12]

50% (v/v) Ethanol in Water 27 37.8 g/L[12]

Acetone Not Specified Insoluble[3][4][5]

Ethyl Acetate Not Specified Insoluble[3][4]

Ethanol (anhydrous) Not Specified Insoluble[3][4]

Dimethyl Sulfoxide (DMSO) Not Specified Insoluble[3][4]

Hydrocarbons Not Specified Insoluble[2]

Experimental Protocol for Solubility Determination
Given the scarcity of data, experimental determination of solubility is often necessary. The

following is a generalized protocol based on established methods for determining the solubility

of inorganic salts in organic solvents. This method is suitable for obtaining quantitative solubility

data.

Materials and Equipment
Sodium Molybdate Dihydrate (analytical grade)

Organic solvent of interest (high purity)

Analytical balance

Temperature-controlled shaker or water bath
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Vials or flasks with secure caps

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., ICP-MS, ICP-OES for molybdenum

content, or gravimetric analysis)

Procedure
Preparation of Saturated Solution:

Add an excess amount of sodium molybdate dihydrate to a known volume of the

organic solvent in a sealed vial or flask. The presence of undissolved solid is crucial to

ensure saturation.

Place the sealed container in a temperature-controlled shaker or water bath set to the

desired temperature.

Agitate the mixture for a sufficient period to reach equilibrium. This can range from several

hours to days, depending on the solvent and temperature. It is advisable to perform

preliminary experiments to determine the time required to reach equilibrium.

Sample Collection and Filtration:

Once equilibrium is reached, allow the mixture to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Immediately filter the collected supernatant using a syringe filter compatible with the

organic solvent to remove all undissolved solids. This step is critical to prevent artificially

high solubility measurements.

Quantification:

Gravimetric Method: Accurately weigh a known volume of the clear filtrate. Evaporate the

solvent under controlled conditions (e.g., in a vacuum oven) until a constant weight of the
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dried residue (sodium molybdate) is achieved. Calculate the solubility based on the mass

of the residue and the initial volume of the filtrate.

Spectroscopic Method (ICP-MS/OES): Dilute the clear filtrate to a suitable concentration

with an appropriate solvent. Analyze the concentration of molybdenum using Inductively

Coupled Plasma - Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma - Optical

Emission Spectrometry (ICP-OES). Calculate the concentration of sodium molybdate
dihydrate based on the measured molybdenum concentration.

Data Reporting:

Express the solubility in standard units such as g/L, mg/mL, or mol/L.

Report the temperature at which the solubility was determined.

It is recommended to perform the experiment in triplicate to ensure the reproducibility of

the results.

Visualizations
Logical Relationship of Solubility
The following diagram illustrates the key factors influencing the solubility of an ionic compound

like sodium molybdate dihydrate in a given solvent.
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Factors Influencing Solubility
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Caption: Factors influencing the solubility of ionic compounds.

Experimental Workflow for Solubility Determination
The diagram below outlines the general workflow for the experimental determination of

solubility as described in the protocol.
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Experimental Workflow for Solubility Determination

Start

Prepare Mixture:
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Filter Supernatant
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Caption: A generalized workflow for determining solubility.

Conclusion
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The solubility of sodium molybdate dihydrate in organic solvents is generally low, a critical

consideration for its application in non-aqueous systems. This guide consolidates the limited

available quantitative data and provides a robust experimental protocol for researchers to

determine solubility in specific solvents of interest. The provided diagrams offer a visual

representation of the theoretical factors influencing solubility and a practical workflow for its

experimental determination. Further research is warranted to expand the database of

quantitative solubility data for sodium molybdate dihydrate in a wider array of organic

solvents to support its diverse applications in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium Molybdate Dihydrate Technical Grade | AAA Molybdenum Products, Inc.
[aaamolybdenum.com]

2. saltise.ca [saltise.ca]

3. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and
Molecular Dynamics Simulations Approach - PMC [pmc.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

6. Sodium molybdate - Wikipedia [en.wikipedia.org]

7. Solubility of Organic and Inorganic Chemicals in Selected Solvents. | National Technical
Reports Library - NTIS [ntrl.ntis.gov]

8. researchgate.net [researchgate.net]

9. aaamolybdenum.com [aaamolybdenum.com]

10. researchgate.net [researchgate.net]

11. northmetal.net [northmetal.net]

12. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1682102?utm_src=pdf-body
https://www.benchchem.com/product/b1682102?utm_src=pdf-body
https://www.benchchem.com/product/b1682102?utm_src=pdf-custom-synthesis
https://www.aaamolybdenum.com/mo/sodium-molybdate-dihydrate-technical-grade/
https://www.aaamolybdenum.com/mo/sodium-molybdate-dihydrate-technical-grade/
https://www.saltise.ca/wp-content/uploads/2021/03/CLAW-ORGANIC-INTRO-TO-SOLUBILITY-Workflow.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9367008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9367008/
https://pubs.acs.org/doi/10.1021/acs.jctc.2c00304
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://en.wikipedia.org/wiki/Sodium_molybdate
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB91119214.xhtml
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB91119214.xhtml
https://www.researchgate.net/publication/341288182_Drowning-out_crystallization_of_sodium_molybdate_in_aqueous-ethanol_solutions
https://www.aaamolybdenum.com/pdf/Sodium-Molybdate-Tech_(SM-Tech).pdf
https://www.researchgate.net/publication/361988563_Solubility_of_Organic_Salts_in_Solvent-Antisolvent_Mixtures_A_Combined_Experimental_and_Molecular_Dynamics_Simulations_Approach
https://northmetal.net/wp-content/uploads/Sodium-Molybdate-Dihydrate-Sodium-Molybdate-SMX-Na2MoO4-H2O-NaMoO4-10102-40-6-TDS-2.pdf
https://www.researchgate.net/profile/Frank-T-Edelmann/post/What_is_the_best_solvent_other_than_water_to_dissolve_Sodium_Molybdate_as_the_source_of_Mo_for_the_synthesis_of_MoSe2/attachment/605227bd220bc50001494fb3/AS%3A1002377641476097%401615996861168/download/CICEQ_Vol26_+No4_p395-399_Oct-Dec_2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Solubility of Sodium Molybdate Dihydrate in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682102#solubility-of-sodium-molybdate-dihydrate-
in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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